![molecular formula C13H15N3O2 B5124123 N-(5-tert-butyl-3-isoxazolyl)isonicotinamide](/img/structure/B5124123.png)
N-(5-tert-butyl-3-isoxazolyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-tert-butyl-3-isoxazolyl)isonicotinamide, also known as SBI-425, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. SBI-425 belongs to the class of isoxazole-based compounds and has been shown to inhibit the activity of a specific enzyme, called soluble epoxide hydrolase (sEH).
Mechanism of Action
The mechanism of action of N-(5-tert-butyl-3-isoxazolyl)isonicotinamide involves the inhibition of sEH, which is an enzyme that plays a key role in the metabolism of fatty acids. By inhibiting sEH, this compound increases the levels of beneficial fatty acid metabolites, which have anti-inflammatory and cardioprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the reduction of inflammation, improvement of cardiac function, and the prevention of fibrosis. In addition, this compound has been shown to improve insulin sensitivity and reduce blood pressure in animal models of metabolic syndrome.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(5-tert-butyl-3-isoxazolyl)isonicotinamide is its specificity for sEH, which makes it a valuable tool for studying the role of this enzyme in various disease conditions. However, one of the limitations of this compound is its relatively low potency, which may limit its effectiveness in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(5-tert-butyl-3-isoxazolyl)isonicotinamide. One area of interest is the development of more potent and selective sEH inhibitors, which could have greater therapeutic potential. Another area of interest is the investigation of the role of sEH and its inhibitors in other disease conditions, such as cancer and neurodegenerative disorders. Finally, the development of new drug delivery systems for this compound could improve its efficacy and reduce potential side effects.
Synthesis Methods
The synthesis of N-(5-tert-butyl-3-isoxazolyl)isonicotinamide involves a multi-step process that starts with the reaction of 5-tert-butyl-3-isoxazolecarboxylic acid with thionyl chloride to produce the corresponding acid chloride. This is followed by the reaction of the acid chloride with isonicotinamide to obtain this compound.
Scientific Research Applications
N-(5-tert-butyl-3-isoxazolyl)isonicotinamide has been extensively studied for its potential therapeutic applications in various disease conditions. One of the major areas of research has been in the field of cardiovascular diseases, where this compound has been shown to improve cardiac function and reduce inflammation in animal models of heart failure.
properties
IUPAC Name |
N-(5-tert-butyl-1,2-oxazol-3-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-13(2,3)10-8-11(16-18-10)15-12(17)9-4-6-14-7-5-9/h4-8H,1-3H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCLDJWNDAWVITQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NO1)NC(=O)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.